Cas no 1805027-73-9 (4-Bromo-3-nitropicolinic acid)

• Product Name: 4-Bromo-3-nitropicolinic acid
• CAS No: 1805027-73-9
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 4901991
• Update Time: 2025-06-09

4-Bromo-3-nitropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-nitropicolinic acid

• Inchi： 1S/C6H3BrN2O4/c7-3-1-2-8-4(6(10)11)5(3)9(12)13/h1-2H,(H,10,11)
• InChI Key： YTWQYQABKHHUCE-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)O)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.92762 g/mol
• Monoisotopic Mass: 245.92762 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96
• Molecular Weight: 247.00

Additional information on 4-Bromo-3-nitropicolinic acid

Recent Advances in the Study of 4-Bromo-3-nitropicolinic Acid (CAS: 1805027-73-9)

4-Bromo-3-nitropicolinic acid (CAS: 1805027-73-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromo and nitro functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its versatility as a building block for more complex molecules.

A study published in the Journal of Medicinal Chemistry in 2023 explored the synthetic pathways for 4-Bromo-3-nitropicolinic acid, emphasizing its role as a key intermediate in the development of kinase inhibitors. The researchers demonstrated that this compound could be efficiently synthesized through a multi-step process involving bromination and nitration of picolinic acid derivatives. The study also highlighted the compound's stability under various conditions, making it a reliable candidate for further chemical modifications.

In another groundbreaking research effort, scientists investigated the biological activity of 4-Bromo-3-nitropicolinic acid derivatives against cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that certain derivatives exhibited potent inhibitory effects on tumor growth, particularly in breast and lung cancer models. The study proposed that the bromo and nitro groups play a critical role in enhancing the compound's binding affinity to specific cellular targets, thereby improving its therapeutic efficacy.

Furthermore, a 2024 study in ACS Chemical Biology explored the agrochemical applications of 4-Bromo-3-nitropicolinic acid. The researchers synthesized a series of derivatives and evaluated their herbicidal and fungicidal activities. The findings revealed that some derivatives displayed remarkable efficacy against common agricultural pathogens, suggesting potential uses in crop protection. This study underscores the compound's versatility beyond pharmaceutical applications.

In conclusion, 4-Bromo-3-nitropicolinic acid (CAS: 1805027-73-9) continues to attract attention for its multifaceted applications in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic pathways, biological activities, and potential agrochemical uses, paving the way for future innovations. As research progresses, this compound is expected to play an increasingly important role in the development of novel therapeutics and agrochemicals.